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Compound of Interest

Compound Name: Z-D-Leu-OH.DCHA

Cat. No.: B1417902 Get Quote

Technical Guide: Z-D-Leu-OH.DCHA
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,

applications, and handling of Z-D-Leu-OH.DCHA (N-Carbobenzoxy-D-leucine

dicyclohexylammonium salt), a key reagent in synthetic peptide chemistry.

Core Compound Data
Z-D-Leu-OH.DCHA is a protected amino acid derivative used as a building block in the

synthesis of peptides. The benzyloxycarbonyl (Z) group serves as a temporary protecting group

for the amine functionality of D-leucine, preventing unwanted side reactions during peptide

coupling. The dicyclohexylammonium (DCHA) salt form enhances the compound's crystallinity

and improves its stability and handling characteristics.
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Property Value Citations

CAS Number 7662-58-0 [1]

Molecular Weight 446.6 g/mol [1]

Molecular Formula C₂₆H₄₂N₂O₄ [1]

Synonyms

N-Carbobenzoxy-D-leucine

Dicyclohexylammonium Salt,

Z-D-Leu-OH DCHA, Cbz-D-

Leu-OH DCHA

[1]

Appearance White to off-white solid [2]

Applications in Peptide Synthesis
The primary application of Z-D-Leu-OH.DCHA is in solid-phase peptide synthesis (SPPS) and

solution-phase peptide synthesis.[2] The Z-protecting group is favored for its stability under a

range of conditions and can be removed via catalytic hydrogenation, making it a valuable tool

in multi-step synthetic processes.[3] The incorporation of D-amino acids, such as D-leucine,

into peptide sequences can enhance their bioactivity and resistance to enzymatic degradation.

Experimental Protocol: Incorporation of Z-D-Leu-
OH.DCHA in Solid-Phase Peptide Synthesis (SPPS)
This protocol outlines the general steps for incorporating a Z-protected amino acid, such as Z-
D-Leu-OH.DCHA, into a peptide sequence using manual SPPS with a resin support.

Materials:

Z-D-Leu-OH.DCHA

Peptide synthesis resin (e.g., Merrifield resin) with the N-terminal amino acid of the desired

peptide sequence attached

Dichloromethane (DCM)

Dimethylformamide (DMF)
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Diisopropylethylamine (DIEA)

Coupling reagent (e.g., Dicyclohexylcarbodiimide - DCC)

Deprotection reagent for the N-terminal protecting group of the resin-bound peptide (e.g.,

Trifluoroacetic acid - TFA for Boc-protected amines)

Washing solvents (e.g., DCM, DMF, Methanol)

Procedure:

Resin Swelling: Swell the resin in an appropriate solvent, such as DCM or DMF, for 30-60

minutes in a reaction vessel.

N-terminal Deprotection: Remove the N-terminal protecting group (e.g., Boc) from the resin-

bound peptide by treating it with a solution of TFA in DCM. Wash the resin thoroughly with

DCM and DMF to remove residual TFA and byproducts.

Neutralization: Neutralize the resulting ammonium salt on the resin by washing with a

solution of DIEA in DCM or DMF. This generates a free amine at the N-terminus of the

growing peptide chain, ready for coupling.

Activation of Z-D-Leu-OH.DCHA: In a separate vial, dissolve Z-D-Leu-OH.DCHA and a

coupling reagent (e.g., DCC) in an appropriate solvent like DCM or DMF. Allow the activation

to proceed for a few minutes.

Coupling: Add the activated Z-D-Leu-OH solution to the reaction vessel containing the

neutralized resin. Gently agitate the mixture for 1-2 hours to allow the coupling reaction to go

to completion.

Washing: After the coupling reaction, wash the resin extensively with DMF, DCM, and

methanol to remove excess reagents and byproducts.

Cycle Repetition: Repeat steps 2-6 for each subsequent amino acid to be added to the

peptide chain.
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Final Cleavage and Z-group Removal: Once the peptide synthesis is complete, the peptide is

cleaved from the resin, and the Z-protecting group, along with other side-chain protecting

groups, is removed. The Z-group is typically cleaved by catalytic hydrogenation (H₂/Pd).[3]

Visualization of the Synthetic Workflow
The following diagram illustrates the key stages in the solid-phase peptide synthesis cycle

involving the coupling of Z-D-Leu-OH.DCHA.

Caption: Workflow for the incorporation of Z-D-Leu-OH.DCHA in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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